(-)-Afzelechin

• CAS: 19879-28-8
• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• InChI: InChI=1S/C15H14O5/c16-9-3-1-8(2-4-9)15-13(19)7-11-12(18)5-10(17)6-14(11)20-15/h1-6,13,15-19H,7H2/t13-,15+/m1/s1
• InChIKey: RSYUFYQTACJFML-HIFRSBDPSA-N

(-)-Afzelechin Procurement Overview

(-)-Afzelechin (CAS 19879-28-8) is a specific stereoisomer of the flavan-3-ol afzelechin, characterized by a (2S,3R) absolute configuration [1]. It belongs to the catechin class of flavonoids and serves as a monomeric building block for proanthocyanidins (condensed tannins) . This compound is naturally occurring, having been isolated from various plant sources including the rhizomes of asparagus and Astilbe rivularis .

Monomer probe Monohydroxylated B-ring flavan-3-ol for structure-activity studies vs. catechol-type catechin/epicatechin

Proanthocyanidin precursor Building block for propelargonidin-type condensed tannins with distinct chain conformations

Stereoisomer standard Defined (2S,3R)-configuration isolated from Astilbe, Carallia, Bergenia; suitable as chiral reference

• [1] Phytochemical: (-)-Afzelechin. CAPS Database, NCBS. CAS 19879-28-8. View Source

Why Flavan-3-ol Substitutes Fail for (-)-Afzelechin

Substituting a different afzelechin stereoisomer or a related flavan-3-ol like catechin for (-)-Afzelechin in a research or industrial context introduces significant risk of experimental failure. The class of compounds is characterized by multiple chiral centers, and the (2S,3R) configuration of (-)-Afzelechin is a key determinant of its specific biological interactions and reactivity [1]. Interchanging with its epimer, epiafzelechin, or the enantiomeric (+)-form will result in a different three-dimensional structure, which is known to alter binding affinity to enzymes and receptors, metabolic stability, and the stereochemical outcome of synthetic reactions where it is used as a chiral building block [2].

B-ring hydroxylation difference

Catechin/epicatechin catechol B-ring alters radical scavenging kinetics and protein binding vs. afzelechin’s single 4’-OH; electron-donation profile may shift assay outcomes.

Polymerization product mismatch

Propelargonidins from afzelechin show chain conformations and affinity distinct from procyanidins or prodelphinidins; mixed-proanthocyanidin sources confound structure-activity interpretation.

Undefined plant extract variability

Generic flavan-3-ol extracts without certified (-)-afzelechin content introduce uncontrolled variables that compromise assay reproducibility and SAR conclusions.

• [1] Phytochemical: (-)-Afzelechin. CAPS Database, NCBS. CAS 19879-28-8. View Source
• [2] Afzelechin - Wikipedia. Afzelechin is a flavan-3-ol, a type of flavonoid. View Source

(-)-Afzelechin Comparative Evidence

Antioxidant Capacity vs. Catechin and Vitamin C

The synthetic route to (-)-Afzelechin is distinct and stereocontrolled, achieving the specific (2S,3R) configuration via a Mitsunobu reaction [1]. In contrast, the synthesis of its epimer, epiafzelechin, requires a different stereochemical approach [2]. This defined stereochemistry is critical for researchers requiring a specific chiral building block for proanthocyanidin synthesis or for studying structure-activity relationships.

DPPH/ABTS Scavenging

Head-to-head

(-)-Afzelechin comparable to vitamin C; (-)-catechin exceeded both

Establishes baseline for B-ring hydroxylation-dependent radical scavenging

Cell-free DPPH/ABTS⁺ assays; Ficus erecta leaf extract

Evidence Dimension	Stereochemical Configuration
Target Compound Data	(2S,3R)
Comparator Or Baseline	(2R,3S) for (+)-Afzelechin; (2R,3R) for epiafzelechin
Quantified Difference	Different absolute configuration at two chiral centers.
Conditions	Synthetic chemistry, Mitsunobu reaction conditions [1].

Why This Matters

For applications requiring a specific chiral intermediate, the defined (2S,3R) stereochemistry of (-)-Afzelechin is non-interchangeable with other isomers.

• [1] Ohmori, K. (2025). Stereocontolled Synthesis of (−)-Afzelechin: General Route to Catechin-class Polyphenols by Solving an SN2 vs. SN1 Problem. Chemistry Letters. View Source
• [2] Wan, S. B., et al. (2004). Enantioselective synthesis of afzelechin and epiafzelechin. Tetrahedron, 60(37), 8207-8211. View Source

Neuronal Protection vs. Catechin

In a head-to-head study, (+)-Afzelechin (the enantiomer of the target compound) demonstrated significantly weaker ABTS cation radical scavenging activity (IC50 = 23.7 μM) compared to (-)-catechin (IC50 = 7.8 μM) [1]. This establishes that the afzelechin scaffold has a distinct antioxidant profile compared to the common flavan-3-ol, (-)-catechin, even when considering the enantiomer.

ABTS Scavenging IC₅₀

Head-to-head

Afzelechin IC₅₀ 23.7 µM; (-)-catechin IC₅₀ 7.8 µM (3.04‑fold difference)

Quantifies potency trade-off for monohydroxylated vs. catechol B-ring in cell-free antioxidant readout

ABTS cation radical assay; HT22 cell model context

Evidence Dimension	ABTS Cation Radical Scavenging
Target Compound Data	IC50 = 23.7 μM (for (+)-Afzelechin, the enantiomer)
Comparator Or Baseline	(-)-Catechin (IC50 = 7.8 μM)
Quantified Difference	Approximately 3-fold lower potency for (+)-Afzelechin.
Conditions	ABTS cation radical scavenging assay [1].

Why This Matters

This data provides a quantitative baseline for antioxidant activity, showing that the afzelechin core, regardless of its enantiomeric form, is not a simple substitute for catechin in free radical scavenging assays.

• [1] Li, G., Min, B. S., Zheng, C., Lee, J., Oh, S. R., Ahn, K. S., & Lee, H. K. (2005). Neuroprotective and free radical scavenging activities of phenolic compounds from Hovenia dulcis. Archives of Pharmacal Research, 28(7), 804-809. View Source

(-)-Afzelechin Application Scenarios

B-Ring Hydroxylation in Radical Scavenging and Neuroprotection

(-)-Afzelechin serves as a key chiral intermediate for the synthesis of complex proanthocyanidins and other catechin-class polyphenols with defined stereochemistry [1]. Its specific (2S,3R) configuration is essential for constructing oligomers with precise interflavan linkages, which are critical for studying structure-activity relationships in condensed tannins [2].

Terminal Unit Stereochemistry in VEGFR-1 Antagonism

Due to the presence of multiple epimers and enantiomers of afzelechin in nature, pure (-)-Afzelechin is an essential analytical standard for chiral chromatography and NMR spectroscopy [1]. It allows for the unambiguous identification and quantification of this specific stereoisomer in complex plant extracts and biological samples, a task that cannot be accomplished with a racemic or isomeric mixture.

Cytotoxic Dimeric Probes for Hepatocellular Carcinoma

Researchers investigating the biological activity of flavan-3-ols require the pure (-)-enantiomer to delineate stereospecific effects. As shown by the differential activity of (+)-Afzelechin and (-)-catechin in antioxidant assays [2], the stereochemistry and B-ring hydroxylation pattern (afzelechin has one less -OH group than catechin) are crucial for biological activity. (-)-Afzelechin is the correct tool for studying these specific interactions without confounding results from other isomers.

Application

Selection Property

Validation Focus

Radical scavenging & B-ring SAR

Monohydroxylated B-ring model vs. catechol

DPPH/ABTS scavenging comparison; cell-based antioxidant readouts

VEGFR-1 binding & angiogenesis research

Afzelechin terminal-unit oligomer stereochemistry

ELISA/SPR binding assays; CAM model evaluation

Hepatocellular carcinoma cell studies

Dimeric (-)-afzelechin-(4α→8)-epicatechin

MTT cell viability assays; HepG2 model

Enzyme inhibition benchmarking

Characterized α-glucosidase inhibitor

ID₅₀ potency benchmarking; in-class comparison

• [1] Ohmori, K. (2025). Stereocontolled Synthesis of (−)-Afzelechin: General Route to Catechin-class Polyphenols by Solving an SN2 vs. SN1 Problem. Chemistry Letters. View Source
• [2] Li, G., Min, B. S., Zheng, C., Lee, J., Oh, S. R., Ahn, K. S., & Lee, H. K. (2005). Neuroprotective and free radical scavenging activities of phenolic compounds from Hovenia dulcis. Archives of Pharmacal Research, 28(7), 804-809. View Source